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Compound of Interest

Compound Name: Thiol-PEG8-alcohol

Cat. No.: B3155089 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Thiol-PEG8-alcohol (HS-(CH2CH2O)8-

OH), a heterobifunctional polyethylene glycol (PEG) linker, for researchers, scientists, and drug

development professionals. This document outlines its physical and chemical properties,

provides experimental protocols for its application, and includes visualizations to illustrate key

workflows.

Core Properties and Appearance
Thiol-PEG8-alcohol is a versatile tool in bioconjugation and drug delivery. It features a

terminal thiol (-SH) group and a hydroxyl (-OH) group, separated by an 8-unit polyethylene

glycol spacer. The thiol group allows for covalent attachment to surfaces like gold nanoparticles

or to molecules containing maleimide groups, while the hydroxyl group can be further modified.

The PEG linker itself imparts hydrophilicity, which can improve the solubility and

pharmacokinetic profile of conjugated molecules.

Based on information from various suppliers and safety data sheets for related low molecular

weight PEG derivatives, Thiol-PEG8-alcohol is typically a colorless to light yellow liquid or

viscous oil.

Quantitative Data
The following table summarizes the key quantitative data for Thiol-PEG8-alcohol.
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Property Value

CAS Number 791620-96-7

Molecular Formula C16H34O8S

Molecular Weight 386.50 g/mol

Purity Typically ≥95%

Experimental Protocol: Functionalization of Gold
Nanoparticles
This protocol details a common application of Thiol-PEG8-alcohol: the surface

functionalization of gold nanoparticles (AuNPs). This procedure is adapted from established

methods for modifying AuNPs with thiol-terminated PEG linkers.[1][2]

Materials:

Thiol-PEG8-alcohol

Citrate-stabilized gold nanoparticles (AuNPs) in aqueous solution

Phosphate-buffered saline (PBS)

Deionized (DI) water

Centrifuge

Spectrophotometer (for UV-Vis analysis)

Procedure:

Preparation of Thiol-PEG8-alcohol Solution: Prepare a stock solution of Thiol-PEG8-
alcohol in DI water. The final concentration will depend on the desired surface density on the

AuNPs.
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Incubation: Add the Thiol-PEG8-alcohol solution to the AuNP suspension. A typical molar

ratio is 1000-5000 moles of Thiol-PEG8-alcohol per mole of AuNPs.

Reaction: Gently mix the solution and allow it to react at room temperature for at least 12

hours to ensure the formation of a stable gold-thiol bond and the displacement of the citrate

capping agent.

Purification:

Centrifuge the solution to pellet the functionalized AuNPs. The centrifugation speed and

time will depend on the size of the AuNPs.

Carefully remove the supernatant, which contains unbound Thiol-PEG8-alcohol.

Resuspend the AuNP pellet in fresh PBS or DI water.

Washing: Repeat the centrifugation and resuspension steps at least three times to ensure

the complete removal of any non-covalently bound reagents.

Characterization:

Analyze the functionalized AuNPs using UV-Vis spectroscopy to confirm their stability and

dispersion. A shift in the surface plasmon resonance peak can indicate successful surface

modification.

Further characterization techniques such as dynamic light scattering (DLS) can be used to

determine the change in hydrodynamic diameter.

Visualizing the Workflow
The following diagram illustrates the experimental workflow for the functionalization of gold

nanoparticles with Thiol-PEG8-alcohol.
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Workflow for Gold Nanoparticle Functionalization
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Functionalization of Gold Nanoparticles Workflow
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Signaling Pathways and Logical Relationships
The primary interaction described is the covalent bond formation between the thiol group of

Thiol-PEG8-alcohol and the surface of a gold nanoparticle. This is a direct molecular

interaction rather than a complex signaling pathway. The logical relationship in its application is

a straightforward surface modification to alter the properties of the nanoparticle.

Thiol-Gold Interaction
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Thiol-Gold Nanoparticle Conjugation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3155089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3155089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

